1-[2-[(2-Chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-thiophen-2-ylethanone

• IUPAC Name: 1-[2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C16H15ClN2OS2/c17-14-6-2-1-4-12(14)11-22-16-18-7-8-19(16)15(20)10-13-5-3-9-21-13/h1-6,9H,7-8,10-11H2
• InChI Key: NPFFPPBWQMOXRD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2Cl)C(=O)CC3=CC=CS3
• Molecular Formula: C16H15ClN2OS2
• DSSTOX Substance ID: DTXSID801328592
• Molecular Weight: 350.9 g/mol
• Solubility: 6.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 851804-13-2

Description

1-[2-[(2-Chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-thiophen-2-ylethanone is a useful research compound. Its molecular formula is C16H15ClN2OS2 and its molecular weight is 350.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking Study

• A study focused on the synthesis of heterocyclic compounds related to 1-[2-[(2-Chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-thiophen-2-ylethanone, highlighting their potential as anticancer and antimicrobial agents. This research demonstrated the value of such compounds in developing new therapeutic options against cancer and microbial infections (Katariya, Vennapu, & Shah, 2021).

Structural and Biological Activities

• A study on the synthesis of aryl methanones derivatives, including those related to the chemical , showed promising herbicidal and insecticidal activities. This suggests potential applications in agriculture for pest control and crop protection (Wang et al., 2015).

Spectral Characterization and Docking Studies

• Research involving the spectral characterization and docking studies of similar compounds indicated their antibacterial activity. These findings are significant for the development of new antibacterial drugs (Shahana & Yardily, 2020).

Catalyst and Solvent-Free Synthesis

• Another study explored the catalyst- and solvent-free synthesis of related compounds, providing insights into more environmentally friendly and efficient synthesis methods. This advancement is crucial for sustainable chemical production (Moreno-Fuquen et al., 2019).

Antimicrobial and Anticancer Agents

• Compounds similar to this compound have been synthesized and tested for their antimicrobial and anticancer properties, indicating their potential in medical applications (Hafez, El-Gazzar, & Al-Hussain, 2016).

Reactivity with Ruthenium Carbonyl

• A study investigated the reactions of NHC-functionalized compounds, which are structurally related to the chemical , with ruthenium carbonyl. This research has implications in organometallic chemistry and catalysis (Cabeza et al., 2012).